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Compound of Interest

Compound Name: 11-Keto-beta-boswellic acid

Cat. No.: B191663 Get Quote

This technical guide provides a comprehensive overview of the pharmacological profile of 11-

Keto-β-boswellic acid (KBA), a pentacyclic triterpenoid from the gum resin of Boswellia serrata.

This document is intended for researchers, scientists, and drug development professionals,

offering an in-depth look at the molecule's mechanisms of action, pharmacokinetic properties,

and preclinical and clinical findings.

Core Pharmacological Activities
11-Keto-β-boswellic acid is a key bioactive constituent of Boswellia serrata extract, which has

been traditionally used in Ayurvedic medicine to treat inflammatory conditions.[1] Modern

pharmacological research has identified KBA as a potent anti-inflammatory agent with

additional activities in the realms of cancer, neuroprotection, and metabolic disorders. Its

therapeutic effects are primarily attributed to the inhibition of pro-inflammatory enzymes and

modulation of key signaling pathways.

Anti-inflammatory and Anti-arthritic Activity
KBA's anti-inflammatory properties are its most extensively studied attribute. It is a direct, non-

redox inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of leukotrienes,

which are potent mediators of inflammation.[2] By inhibiting 5-LOX, KBA reduces the

production of pro-inflammatory leukotrienes. Furthermore, KBA has been shown to inhibit

nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of

numerous pro-inflammatory genes.[2] In animal models of arthritis, KBA has demonstrated the

ability to reduce paw edema and inflammation.[3]
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Anticancer Activity
KBA has exhibited cytotoxic effects against various cancer cell lines, including triple-negative

breast cancer, prostate cancer, and leukemia.[4][5] Its anticancer mechanisms include the

induction of apoptosis (programmed cell death), inhibition of tumor cell proliferation, and

suppression of angiogenesis.[6][7] KBA has also been shown to inhibit topoisomerases I and II,

enzymes essential for DNA replication in cancer cells.[8]

Other Pharmacological Effects
Beyond its anti-inflammatory and anticancer activities, KBA has been investigated for its

potential in other therapeutic areas. It has shown neuroprotective effects in models of

excitotoxicity and has been studied for its anti-diabetic properties, demonstrating an ability to

reduce blood glucose levels in diabetic rats.[2]

Quantitative Pharmacological Data
The following tables summarize the available quantitative data for the pharmacological activity

of 11-Keto-β-boswellic acid.

Target/Assay Test System IC50 Value Reference

5-Lipoxygenase (5-

LOX)
Cell-free system 6.3 µM [9]

Dipeptidyl peptidase-4

(DPP-4)

In vitro enzymatic

assay
1.65 µM [2]

Glutamate Release
Rat hippocampal

nerve terminals
31 µM [10]

Cytotoxicity (HL-60

cells)

Human promyelocytic

leukemia cells
8.7 µg/ml [8]

Cytotoxicity (MCF-7

cells)

Human breast

adenocarcinoma cells
25.45 µM [4]
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Parameter Value (mean ± SEM) Reference

Peak Plasma Concentration

(Cmax)
2.72 x 10⁻³ ± 0.18 µmoles/ml [2][11]

Time to Peak Concentration

(Tmax)
4.5 ± 0.55 hours [2][11]

Elimination Half-life (t½) 5.97 ± 0.95 hours [2][11]

Apparent Volume of

Distribution (Vd)
142.87 ± 22.78 L [2][11]

Plasma Clearance (CL) 296.10 ± 24.09 ml/min [2][11]

Area Under the Curve (AUC₀-

∞)

27.33 x 10⁻³ ± 1.99

µmoles/ml·h
[2][11]

*Note: The pharmacokinetic data presented is from a study conducted on healthy human

volunteers who were administered a 333 mg capsule of a standardized Boswellia Serrata

extract.[2][11] The plasma concentrations of KBA were measured.

Signaling Pathways and Mechanisms of Action
KBA exerts its pharmacological effects through the modulation of several key signaling

pathways. The diagrams below illustrate the primary mechanisms of action.
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Inhibition of the 5-Lipoxygenase (5-LOX) Pathway by KBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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